![molecular formula C10H12N4O B7583872 N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide](/img/structure/B7583872.png)
N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide, also known as MPAA, is a chemical compound that has gained significant attention in the field of scientific research. MPAA is a pyrazole derivative that has been synthesized and studied for its potential use in various biochemical and physiological applications.
Mechanism of Action
The exact mechanism of action of N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide is not fully understood. However, it is believed to act by modulating the activity of various receptors in the body. This compound has been shown to bind to the GABA receptor and enhance the activity of the receptor, leading to an increase in inhibitory neurotransmission. This compound has also been shown to bind to the adenosine receptor and inhibit the activity of the receptor, leading to a decrease in excitatory neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. This compound has also been shown to reduce fever in animal models of fever. Additionally, this compound has been shown to modulate the activity of various neurotransmitters, including GABA and adenosine.
Advantages and Limitations for Lab Experiments
N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized with a high yield. This compound is also relatively easy to purify and has a low toxicity profile. However, this compound has some limitations for use in lab experiments. It has a relatively short half-life and may require frequent dosing in animal models. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its potential use in certain experimental settings.
Future Directions
There are several future directions for research on N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide. One potential direction is to further investigate the mechanism of action of this compound and its potential use as a ligand for various receptors. Another potential direction is to investigate the potential use of this compound in the treatment of various neurological disorders, including epilepsy and anxiety disorders. Additionally, this compound may have potential use as a tool for studying the role of GABA and adenosine in various physiological processes.
Synthesis Methods
The synthesis of N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide involves the reaction of 4-pyrrol-1-ylpyrazole with N-methylglycine in the presence of a suitable solvent and a catalyst. The reaction yields this compound as a white solid with a high yield. The purity of the compound can be improved by recrystallization.
Scientific Research Applications
N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. This compound has also been studied for its potential use as a ligand for various receptors, including the GABA receptor and the adenosine receptor.
Properties
IUPAC Name |
N-methyl-2-(4-pyrrol-1-ylpyrazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4O/c1-11-10(15)8-14-7-9(6-12-14)13-4-2-3-5-13/h2-7H,8H2,1H3,(H,11,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPNINKJSXBCNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN1C=C(C=N1)N2C=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.